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The table below synthesizes findings from computational and clinical studies on materials used in spinal

fusion devices, which are central to L5 extraction and fusion procedures.

Material/Device

Key Performance
Characteristics

Clinical/lMechanical
Outcomes

Considerations for
Use

Titanium Alloy
Cages [1]

PEEK Cages [2]
[1]

High stiffness (Elastic
modulus ~110 GPa);
superior mechanical
stability; porous
structures promote
bone ingrowth.

Elastic modulus (~3-4
GPa) closer to bone;
radiolucent; chemically
inert/bio-inert.

Greater reduction in Range
of Motion (ROM); more
uniform stress distribution on
endplates; reduced
subsidence risk; enhanced
osseointegration.

Less ROM reduction vs.
titanium; less uniform stress
distribution; lower subsidence
risk in osteoporotic bone due
to load-sharing.

Higher elastic modulus
can cause "stress
shielding"; ideal where
maximum initial stability
is key (e.g.,
osteoporotic bone).

Bio-inertness can limit
bone integration;
performance depends
on bone quality.
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Material/Device Key Perfo_rm_ance Clinical/Mechanical Considerations for
Characteristics Outcomes Use

Ceramics & CFR- High stiffness (e.g., Stiffer materials (ceramics, Primarily used in

PEEK (for ISP Zirconia, Alumina); CFR-PEEK) reduce stress in posterior Interspinous

Devices) [2] CFR-PEEK can be adjacent vertebrae, lowering Process Devices
tailored for stiffness. fracture risk. (ISP), not interbody

fusion.

Compliant More compliant (e.qg., Softer, more compliant Used in Anterior

Polymers (for PEEK, PEKK). materials offer better Lumbar Interbody

ALIF Spacers) [2] performance in osteoporotic Fusion (ALIF) spacers.

spines due to improved load-
sharing.

Experimental Protocols from Cited Research

For your evaluation, here are the methodologies from the studies that generated the comparative data.

e Finite Element Analysis (FEA) Protocol: The studies used a validated protocol to ensure findings

were comparable [2] [1].

o Model Construction: A 3D model of the L4-L5 spinal segment was developed from CT scans
of a healthy adult male, including vertebrae (cortical and cancellous bone, endplates),
intervertebral discs (nucleus pulposus, annulus fibrosus), facet joints, and key ligaments [2] [1].

o Material Assignment: Linear elastic properties were assigned to bony tissues, and a bi-linear
model was used for ligaments. Implant materials (Titanium, PEEK, ceramics, polymers) were
assigned properties from established literature [2] [1].

o Surgical Simulation: The models simulated implantation of ALIF spacers or ISP devices into
the validated spinal model [2].

o Loading Conditions: The models were subjected to physiological loads simulating moments in
flexion, extension, lateral bending, and axial rotation [2] [1].

o Output Analysis: Key biomechanical metrics analyzed included the Range of Motion (ROM)
at the operated segment, stress distribution on the implant and bone, and bone strain to
assess fracture risk [2] [1].

e Al Predictive Modeling: One study added a second phase using the FEA-generated dataset. They

trained 18 machine learning regression models to predict biomechanical outcomes based on material
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properties and loading conditions. Models like Multilayer Perceptron (MLP), Support Vector
Regression (SVR), and XGBoost achieved high predictive accuracy, offering a tool for rapid

performance estimation without new simulations [2].

Material Selection Pathway for Spinal Devices

Based on the comparative analysis, the following decision pathway can guide the selection of appropriate

materials for spinal devices, which is central to L5 extraction and fusion procedures. The diagram below

illustrates the key decision points.
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Interpretation and Future Research Directions
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The provided data and pathway highlight that material choice is a balance between achieving immediate
mechanical stability and promoting long-term biological fusion, all while considering patient-specific factors

like bone quality.

¢ Clinical Translation: The computational models strongly suggest that Titanium alloy cages may
provide superior initial stability, which is crucial during the early post-operative healing phase. In
contrast, PEEK's compatibility with osteoporotic bone might make it a preferable choice for
patients with poor bone quality [2] [1].

¢ Research Gaps and Future Work: A primary limitation in the current literature is the lack of direct,
long-term clinical studies comparing these materials head-to-head in a specific L5 extraction
technique. Future research should focus on:

o Prospective Clinical Trials comparing PEEK and porous Titanium cages in standardized L5
extraction procedures, tracking fusion rates, patient-reported outcomes, and complication rates
over time.

o Exploring Hybrid Materials like HA-PEEK or surface-modified PEEK that aim to combine the
favorable bone-like stiffness of PEEK with the osteogenic properties of titanium.

o Validating Al Models prospectively in clinical settings to assess their utility in predicting
patient-specific surgical outcomes based on pre-operative data [2].
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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